Cas no 1171920-23-2 (6-Bromo-2-((tert-butyldimethylsilyloxy)methyl)-furo3,2-bpyridine)

• Product Name: 6-Bromo-2-((tert-butyldimethylsilyloxy)methyl)-furo3,2-bpyridine
• CAS No: 1171920-23-2
• MF: C₁₄H₂₀BrNO₂Si
• MW: 342.303604125977
• MDL: MFCD12401656
• CID: 1071932
• PubChem ID: 329772150
• Update Time: 2025-07-21

6-Bromo-2-((tert-butyldimethylsilyloxy)methyl)-furo3,2-bpyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-(((tert-butyldimethylsilyl)oxy)methyl)furo[3,2-b]pyridine
• 6-Bromo-2-((tert-butyldimethylsilyloxy)methyl)-furo[3,2-b]pyridine
• (6-bromofuro[3,2-b]pyridin-2-yl)methoxy-tert-butyl-dimethylsilane
• DTXSID30674076
• MFCD12401656
• 6-Bromo-2-({[tert-butyl(dimethyl)silyl]oxy}methyl)furo[3,2-b]pyridine
• 6-Bromo-2-((tert-butyldimethylsilyloxy)methyl)furo[3,2-b]pyridine, AldrichCPR
• 6-Bromo-2-((tert-butyldimethylsilyloxy)methyl)furo[3,2-b]pyridine
• AKOS015834539
• CS-0441629
• 1171920-23-2
• WWB92023
• 6-Bromo-2-(tert-butyldimethylsilyloxymethyl)furo[3,2-b]pyridine
• 6-Bromo-2-((tert-butyldimethylsilyloxy)methyl)-furo3,2-bpyridine

• MDL： MFCD12401656
• Inchi： 1S/C14H20BrNO2Si/c1-14(2,3)19(4,5)17-9-11-7-12-13(18-11)6-10(15)8-16-12/h6-8H,9H2,1-5H3
• InChI Key： BWBCLDRXKTZAQX-UHFFFAOYSA-N
• SMILES： BrC1C=NC2=C(C=1)OC(=C2)CO[Si](C)(C)C(C)(C)C

Computed Properties

• Exact Mass: 341.04500
• Monoisotopic Mass: 341.04467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.3Ų

Experimental Properties

• PSA: 35.26000
• LogP: 5.11210

6-Bromo-2-((tert-butyldimethylsilyloxy)methyl)-furo3,2-bpyridine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furopyridines Furopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furopyridines

Additional information on 6-Bromo-2-((tert-butyldimethylsilyloxy)methyl)-furo3,2-bpyridine

Comprehensive Overview of 6-Bromo-2-((tert-butyldimethylsilyloxy)methyl)-furo[3,2-b]pyridine (CAS No. 1171920-23-2)

6-Bromo-2-((tert-butyldimethylsilyloxy)methyl)-furo[3,2-b]pyridine (CAS No. 1171920-23-2) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, featuring a furopyridine core modified with a bromo substituent and a tert-butyldimethylsilyl (TBDMS) protecting group, is widely utilized in synthetic chemistry for its versatility in constructing complex molecular architectures. Researchers are particularly interested in its role as a building block for drug discovery, owing to its potential applications in targeting kinase inhibitors and heterocyclic scaffolds.

The structural uniqueness of 6-Bromo-2-((tert-butyldimethylsilyloxy)methyl)-furo[3,2-b]pyridine lies in its fused heterocyclic system, which combines a furan ring with a pyridine moiety. This combination enhances its electronic properties, making it valuable for optoelectronic materials and catalysis. Recent studies highlight its relevance in green chemistry, where researchers explore sustainable synthetic routes to minimize environmental impact. The TBDMS group further adds to its stability, enabling precise control in multi-step syntheses.

In the context of drug development, 6-Bromo-2-((tert-butyldimethylsilyloxy)methyl)-furo[3,2-b]pyridine is often investigated for its potential in designing small-molecule therapeutics. Its bromine atom serves as a reactive site for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in creating biologically active compounds. This aligns with the growing demand for precision medicine and targeted therapies, where modular synthesis plays a critical role.

From a commercial perspective, the compound’s CAS No. 1171920-23-2 is frequently searched in chemical databases by professionals seeking high-purity reagents for high-throughput screening (HTS) or medicinal chemistry projects. Suppliers often emphasize its storage conditions (e.g., inert atmosphere, low temperature) to ensure longevity, a topic of high interest in laboratory management forums. Additionally, its spectroscopic data (NMR, HPLC) is meticulously documented to meet quality control standards.

Emerging trends in AI-driven drug discovery have also spotlighted compounds like 6-Bromo-2-((tert-butyldimethylsilyloxy)methyl)-furo[3,2-b]pyridine. Computational models predict its interactions with biological targets, accelerating hit identification. This synergy between wet-lab synthesis and in silico tools reflects the industry’s shift toward data-driven research, a frequently discussed topic in scientific conferences.

In summary, 6-Bromo-2-((tert-butyldimethylsilyloxy)methyl)-furo[3,2-b]pyridine (CAS No. 1171920-23-2) exemplifies the intersection of advanced synthetic chemistry and applied research. Its adaptability in pharmaceutical design, material science, and catalytic applications ensures its continued relevance in cutting-edge scientific endeavors.